Cas no 2418713-86-5 (3-Azido-4-methyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate)

• Product Name: 3-Azido-4-methyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate
• CAS No: 2418713-86-5
• MF: C₁₂H₁₆FN₅O₃S
• MW: 329.35054397583
• CID: 5678189
• PubChem ID: 165829276
• Update Time: 2025-10-18

3-Azido-4-methyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 2418713-86-5
• EN300-26627813
• 3-azido-4-methyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate
• 3-Azido-4-methyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate

• Inchi： 1S/C12H16FN5O3S/c1-9-10(8-18-4-2-15-3-5-18)6-11(21-22(13,19)20)7-12(9)16-17-14/h6-7,15H,2-5,8H2,1H3
• InChI Key： QJODCUNMIARTHB-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=C(C(C)=C(C=1)CN1CCNCC1)N=[N+]=[N-])F

Computed Properties

• Exact Mass: 329.09578873g/mol
• Monoisotopic Mass: 329.09578873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.4Ų

Additional information on 3-Azido-4-methyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate

Comprehensive Overview of 3-Azido-4-methyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate (CAS No. 2418713-86-5)

3-Azido-4-methyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate (CAS No. 2418713-86-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound features a unique combination of functional groups, including an azido moiety, a piperazine ring, and a sulfurofluoridate group, which contribute to its versatile reactivity and potential applications. Researchers are particularly interested in its role as a click chemistry reagent, enabling efficient bioconjugation and polymer modification.

The structural complexity of 3-Azido-4-methyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate makes it a valuable intermediate in the synthesis of bioactive molecules. Its piperazine component is a common pharmacophore found in many FDA-approved drugs, enhancing its relevance in drug discovery. Additionally, the azido group allows for selective reactions under mild conditions, aligning with the growing demand for sustainable and efficient synthetic methodologies. This compound is often explored in the context of proteomics and biomarker discovery, where precision and selectivity are paramount.

In recent years, the scientific community has shown increasing interest in sulfurofluoridate-containing compounds due to their stability and reactivity under physiological conditions. CAS No. 2418713-86-5 is frequently cited in studies focusing on post-translational modifications and enzyme inhibition. Its ability to form stable covalent bonds with target proteins makes it a promising candidate for developing activity-based probes (ABPs) and diagnostic tools. These applications are particularly relevant in the era of personalized medicine, where tailored therapeutic strategies are essential.

From a materials science perspective, 3-Azido-4-methyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate is investigated for its potential in designing smart polymers and functional surfaces. The azido group facilitates cross-linking reactions, enabling the creation of robust networks with tunable properties. This aligns with the global push toward advanced materials for applications in biomedical engineering and nanotechnology. Researchers are also exploring its use in surface modification techniques, which are critical for developing biosensors and implantable devices.

The synthesis and handling of 3-Azido-4-methyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate require adherence to strict safety protocols, given its reactive functional groups. However, its potential benefits in drug development and material innovation continue to drive research efforts. As the scientific community seeks answers to questions like "How can click chemistry improve drug delivery?" or "What are the latest advancements in bioactive probes?", this compound remains at the forefront of interdisciplinary studies.

In summary, 3-Azido-4-methyl-5-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate (CAS No. 2418713-86-5) represents a cutting-edge tool for modern chemistry and biology. Its multifaceted applications, from targeted therapeutics to advanced material design, underscore its importance in addressing contemporary scientific challenges. As research progresses, this compound is poised to play a pivotal role in shaping the future of precision medicine and sustainable technology.